![molecular formula C26H27NO8 B1664486 Akrobomycin CAS No. 89156-94-5](/img/structure/B1664486.png)
Akrobomycin
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Overview
Description
Akrobomycin is an anthracycline antibiotic.
Scientific Research Applications
Antifungal Activity and Mechanism
Akrobomycin has been identified as an antifungal agent with potential applications in antimicrobial research. A study on various fungicidal agents, including this compound, explored its reduction potentials relevant to activity. It suggested that this compound's effectiveness could be linked to its ability to induce oxidative stress through redox cycling or interfere with normal electron transport chains, highlighting its potential use in antifungal therapies (Kovacic, Kiser, & Feinberg, 1990).
Broader Antimicrobial Research
This compound's properties align with the ongoing research in antimicrobial agents, where the focus is on discovering novel chemical structures for therapeutic applications. This includes investigating new enzyme targets for antibiotic inhibition and screening natural products for unanticipated antimicrobial activities. As part of this broader scope, this compound may be considered for its unique antimicrobial properties (Silver & Bostian, 1990).
Screening of Natural Products
In the screening of natural products for antimicrobial agents, this compound stands out as a notable compound. This area of research emphasizes finding novel inhibitors with unique mechanisms of action. This compound's potential as an antifungal agent, as indicated by its oxidative stress-inducing properties, positions it as a candidate for further exploration in this field (Silver & Bostian, 1990).
properties
CAS RN |
89156-94-5 |
---|---|
Molecular Formula |
C26H27NO8 |
Molecular Weight |
481.5 g/mol |
IUPAC Name |
7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-9-ethyl-4,6,11-trihydroxy-7,8-dihydrotetracene-5,12-dione |
InChI |
InChI=1S/C26H27NO8/c1-3-11-7-13-19(16(8-11)35-17-9-14(27)22(29)10(2)34-17)26(33)21-20(24(13)31)23(30)12-5-4-6-15(28)18(12)25(21)32/h4-7,10,14,16-17,22,28-29,31,33H,3,8-9,27H2,1-2H3 |
InChI Key |
KURBZXMNPPHYKQ-OKHSZWIRSA-N |
SMILES |
CCC1=CC2=C(C(C1)OC3CC(C(C(O3)C)O)N)C(=C4C(=C2O)C(=O)C5=C(C4=O)C(=CC=C5)O)O |
Canonical SMILES |
CCC1=CC2=C(C(C1)OC3CC(C(C(O3)C)O)N)C(=C4C(=C2O)C(=O)C5=C(C4=O)C(=CC=C5)O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Akrobomycin; R 20P1; R-20P1; R20P1; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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